Cas no 1152853-48-9 (1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1152853-48-9
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 6242497
• PubChem ID: 28374026
• Update Time: 2025-11-07

1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine
• AKOS000205447
• 1-(THIOPHEN-2-YLMETHYL)-1H-PYRAZOL-4-AMINE
• 1152853-48-9
• 1-[(thiophen-2-yl)methyl]-1H-pyrazol-4-amine
• EN300-1108274

• Inchi： 1S/C8H9N3S/c9-7-4-10-11(5-7)6-8-2-1-3-12-8/h1-5H,6,9H2
• InChI Key： NBRMSDJEQOMIBP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine

Chemical Profile and Applications of 1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine (CAS No. 1152853-48-9)

1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine, identified by the unique CAS number 1152853-48-9, is a heterocyclic compound that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. Its molecular structure combines a thiophene ring with a pyrazole moiety, forming a scaffold with versatile functionalization potential. The pyrazolylamine group is particularly notable for its role in modulating biological activity, making this compound a valuable intermediate in the development of novel therapeutics. Recent studies highlight its application in enzyme inhibition and receptor-targeted drug design, underscoring its relevance in modern drug discovery pipelines.

The synthesis of 1-(thiophen-2-y)methyl-pyrazolamines typically involves multistep organic reactions, including nucleophilic substitution and cyclization processes. A 2023 publication in the *Journal of Medicinal Chemistry* demonstrated an efficient one-pot method for constructing this scaffold using microwave-assisted conditions, achieving high yields and stereoselectivity. This advancement aligns with green chemistry principles by minimizing solvent use and reaction times. The thiophene moiety (C₄H₄S) contributes to the compound’s stability while enabling π-electron interactions critical for molecular recognition in biological systems.

In the context of pharmacological research, compounds bearing the pyrazole amine-thiophene hybrid structure have shown promise as dual-action agents. A 2024 study published in *ACS Medicinal Chemistry Letters* reported that derivatives of this scaffold exhibited potent inhibition of both cyclooxygenase (COX) enzymes and histone deacetylases (HDACs), suggesting potential applications in anti-inflammatory and epigenetic therapies. The amine functionality (-NH₂) plays a pivotal role in hydrogen bonding interactions with target proteins, enhancing binding affinity and selectivity.

The structural flexibility of CAS No. 1152853-48--9 enables its incorporation into diverse chemical frameworks. For instance, conjugation with aromatic carboxylic acids has been explored to develop metalloenzyme inhibitors, while alkylation at the pyrazole nitrogen has yielded compounds with improved metabolic stability. Computational studies using density functional theory (DFT) have further elucidated the electronic properties of this molecule, revealing that the thiophene ring acts as an electron-donating group that stabilizes transition states during enzymatic reactions.

In material science applications, researchers have investigated the use of pyrazolylamine-thiophene hybrids as ligands for metal coordination complexes. A 2023 paper in *Inorganic Chemistry* described the synthesis of zinc(II) complexes featuring this ligand system, which demonstrated enhanced photoluminescent properties compared to traditional thiophene-based materials. These findings open new avenues for optoelectronic devices and sensor technologies where molecular architecture directly influences performance metrics.

The solubility profile of CAS No. 1152853--9 is another area of active investigation. While inherently hydrophobic due to its aromatic components, strategic functionalization has enabled formulation into water-soluble prodrugs through esterification or amidation strategies. This approach addresses common challenges in drug delivery by improving bioavailability without compromising core pharmacodynamic properties.

Clinical-stage research on related compounds suggests that derivatives of this scaffold may find application in neurodegenerative disease treatment pathways. A phase I trial published in *Nature Neuroscience* (April 2024) evaluated a structurally similar pyrazole-thiophene compound as an α-synuclein aggregation inhibitor, showing preliminary evidence of neuroprotective effects in Parkinson’s disease models. Such findings validate the therapeutic potential embedded within this chemical framework.

Analytical characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the stereochemistry and purity of commercial batches of this compound. Advanced mass spectrometry methods now allow for real-time monitoring during synthetic processes, ensuring compliance with Good Manufacturing Practice (GMP) standards required for pharmaceutical production.

Eco-toxicological assessments conducted by independent laboratories indicate that at environmentally relevant concentrations (^>99%) pure samples exhibit low acute toxicity profiles across standard test organisms including *Daphnia magna* and *Pseudokirchneriella subcapitata*. These data support broader industrial adoption while maintaining environmental safety benchmarks established by regulatory agencies like EPA and ECHA.

Ongoing research initiatives are exploring novel applications for this molecule beyond traditional pharmaceutical uses. In agricultural science, preliminary studies suggest that certain derivatives may act as selective herbicides by interfering with specific plant metabolic pathways without affecting non-target species—a development that could significantly impact sustainable farming practices if validated through large-scale field trials.

The global market for heterocyclic compounds like CAS No. 115--9 is projected to grow at a CAGR exceeding 7% through 2030 according to industry analysts from Grand View Research Inc., driven primarily by increasing R&D investments in personalized medicine approaches requiring highly specific molecular tools for targeted therapy development.